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Compound of Interest

Compound Name: 3-Chloro-5-nitrophenol

Cat. No.: B182748 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the analytical standard for 3-Chloro-5-
nitrophenol with suitable alternatives, offering insights into their chemical purity and physical

properties. The information herein is intended to assist researchers in selecting the most

appropriate reference material for their specific analytical needs, supported by established

experimental protocols for quality assessment.

Product Comparison
A critical aspect of selecting an analytical standard is a thorough evaluation of its purity and

physical characteristics against other available options. The following table summarizes the key

specifications for 3-Chloro-5-nitrophenol and three alternative chloronitrophenol and

dinitrophenol standards, based on data from representative Certificates of Analysis and product

specification sheets.
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Parameter
3-Chloro-5-
nitrophenol

2-Chloro-4-
nitrophenol

4-Chloro-3-
nitrophenol

2,4-
Dinitrophenol

CAS Number 618-63-3 619-08-9 610-78-6 51-28-5

Molecular

Formula
C₆H₄ClNO₃ C₆H₄ClNO₃ C₆H₄ClNO₃ C₆H₄N₂O₅

Molecular Weight 173.55 g/mol [1] 173.55 g/mol 173.55 g/mol 184.11 g/mol

Purity (by

HPLC/GC)
≥95% to 99.70% ≥96.0% to 97% 98% to ≥98.5%

Analytical

Standard Grade

Appearance
Off-white to pink

or gray solid

White to pale

cream/yellow/bro

wn/gray powder

Yellow to brown

crystals or

powder

Solid yellow

crystals

Melting Point 147 °C 105-116 °C 124.5-130.5 °C 108-112 °C

Experimental Protocols
Accurate and reproducible analysis of these standards is crucial for their certification and use in

quantitative studies. Below are detailed methodologies for High-Performance Liquid

Chromatography (HPLC) and Gas Chromatography (GC), which are commonly employed for

the analysis of nitrophenolic compounds.

High-Performance Liquid Chromatography (HPLC)
Method
HPLC is a primary technique for assessing the purity of non-volatile or thermally labile

compounds like chloronitrophenols.

Instrumentation:

HPLC system with a UV-Vis or Diode Array Detector (DAD)

C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

Data acquisition and processing software
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Isocratic Method:

Mobile Phase: A mixture of 0.01 M aqueous phosphoric acid and acetonitrile (e.g., 80:20 v/v)

[2]. The pH of the mobile phase should be controlled (typically between 3.0 and 5.0) to

ensure consistent ionization of the phenolic group.

Flow Rate: 1.0 mL/min

Column Temperature: 35 °C

Detection Wavelength: UV detection at 254 nm or a wavelength of maximum absorbance for

the specific compound (e.g., 266 nm)[2].

Injection Volume: 10-20 µL

Gradient Method: For complex samples containing multiple isomers or impurities, a gradient

elution may provide better resolution.

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient Program: A linear gradient starting from a lower percentage of Mobile Phase B and

increasing over time to elute more retained compounds. The specific gradient profile will

depend on the exact mixture of analytes.

Flow Rate: 1.0 mL/min

Column Temperature: 30 °C

Detection Wavelength: 254 nm

Injection Volume: 10 µL

Sample Preparation: Accurately weigh and dissolve the analytical standard in a suitable solvent

(e.g., methanol or the mobile phase) to a known concentration. Filter the sample through a 0.45

µm syringe filter before injection.
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Gas Chromatography (GC) Method
GC is a powerful technique for the analysis of volatile and semi-volatile compounds. For

phenolic compounds, derivatization is sometimes employed, but direct analysis is also

possible.

Instrumentation:

Gas chromatograph with a Flame Ionization Detector (FID) or an Electron Capture Detector

(ECD)

Fused-silica capillary column (e.g., DB-5, CP-Sil 8 CB, or equivalent; 30-50 m length, 0.25-

0.32 mm I.D., 0.25 µm film thickness)[3]

Data acquisition and processing software

GC-FID (for underivatized phenols):

Carrier Gas: Helium or Nitrogen[3][4]

Injector Temperature: 250 °C[3]

Detector Temperature: 325 °C[4]

Oven Temperature Program: Initial temperature of 50-90 °C, hold for a few minutes, then

ramp at a rate of 8-10 °C/min to a final temperature of 220-270 °C, and hold for a final

period[3][4][5].

Injection Mode: Splitless

GC-ECD (often for derivatized or halogenated phenols): The ECD is highly sensitive to

halogenated compounds like chloronitrophenols.

Carrier Gas: Helium or Nitrogen[3][4]

Makeup Gas: Nitrogen[4]

Injector Temperature: 250 °C[4]
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Detector Temperature: 320 °C[3][4]

Oven Temperature Program: A suitable temperature program would be similar to the GC-FID

method, but may require optimization for the specific analytes.

Injection Mode: Splitless

Sample Preparation: Dissolve the standard in a volatile solvent compatible with GC analysis

(e.g., methylene chloride, toluene, or isooctane). Ensure the final concentration is within the

linear range of the detector.

Workflow and Certification Process
The certification of an analytical standard is a rigorous process that ensures its identity, purity,

and stability. The following diagram illustrates a typical workflow for the quality control and

certification of a chemical reference material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b182748?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-5-nitrophenol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-5-nitrophenol
https://www.researchgate.net/publication/12595827_The_Determination_of_3-Nitrophenol_and_Some_Other_Aromatic_Impurities_in_4-Nitrophenol_by_Reversed_Phase_HPLC_With_Peak_Suppression_Diode_Array_Detection
https://www.agilent.com/Library/applications/A00339.pdf
https://settek.com/wp-content/uploads/2023/11/EPA-Method-8041A.pdf
https://www.agilent.com/cs/library/applications/A00618.pdf
https://www.benchchem.com/product/b182748#certificate-of-analysis-for-3-chloro-5-nitrophenol-standard
https://www.benchchem.com/product/b182748#certificate-of-analysis-for-3-chloro-5-nitrophenol-standard
https://www.benchchem.com/product/b182748#certificate-of-analysis-for-3-chloro-5-nitrophenol-standard
https://www.benchchem.com/product/b182748#certificate-of-analysis-for-3-chloro-5-nitrophenol-standard
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b182748?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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